Cas no 1805174-12-2 (4-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1805174-12-2
• MF: C₁₀H₇BrF₅NO₃
• MW: 364.063499689102
• CID: 4845743
• Update Time: 2025-11-07

4-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C10H7BrF5NO3/c11-3-4-1-6(20-10(14,15)16)17-5(2-7(18)19)8(4)9(12)13/h1,9H,2-3H2,(H,18,19)
• InChI Key： NGWNVBQWDVNFGI-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(CC(=O)O)C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3
• Topological Polar Surface Area: 59.4

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid

Comprehensive Overview of 4-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1805174-12-2)

In the realm of fluorinated pyridine derivatives, 4-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1805174-12-2) stands out as a compound of significant interest due to its unique structural features and potential applications. This compound, characterized by its bromomethyl, difluoromethyl, and trifluoromethoxy substituents, has garnered attention in pharmaceutical and agrochemical research. Its molecular framework offers a versatile platform for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery and material science has propelled research into pyridine-based acetic acid derivatives. With its CAS No. 1805174-12-2, this compound is often explored for its reactivity in cross-coupling reactions and its role in designing bioactive molecules. Researchers are particularly interested in its potential to enhance the pharmacokinetic properties of lead compounds, such as improved metabolic stability and membrane permeability.

One of the key trends in modern chemistry is the development of sustainable synthetic methodologies. The incorporation of fluorine atoms into organic molecules, as seen in 4-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid, is a strategy to fine-tune electronic and steric properties. This aligns with the broader industry focus on green chemistry and atom-efficient reactions, where minimizing waste and optimizing yields are paramount.

Another area of interest is the compound's potential role in crop protection chemicals. The trifluoromethoxy group is known to confer resistance to enzymatic degradation, a desirable trait in agrochemicals. As the agricultural sector seeks environmentally friendly pesticides, derivatives of this compound may offer solutions by combining efficacy with reduced environmental impact.

From a structural-activity relationship (SAR) perspective, the presence of multiple halogenated substituents in CAS No. 1805174-12-2 provides a rich ground for studying intermolecular interactions. Computational chemists and crystallographers often investigate such compounds to understand how fluorine and bromine atoms influence molecular packing and binding affinities. These insights are critical for rational drug design and material engineering.

In summary, 4-(Bromomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetic acid represents a multifaceted compound with broad applicability. Its CAS No. 1805174-12-2 serves as a gateway to innovative research in medicinal chemistry, agrochemicals, and materials science. As the scientific community continues to explore fluorine-rich scaffolds, this compound will undoubtedly remain a focal point for future discoveries.